3-(3,5,7,9,11,13,15-Heptacyclopentyl-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.13,9.15,15.17,13]icosan-1-yl)propyl 2-methylprop-2-enoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Complex organosilicon compounds, such as those within the silsesquioxane family, exhibit a wide range of physical and chemical properties due to their unique molecular architectures. These compounds often feature cage-like structures with silicon-oxygen frameworks, potentially substituted with various organic groups, leading to applications in materials science, catalysis, and as building blocks in organic synthesis.
Synthesis Analysis
The synthesis of complex organosilicon compounds typically involves stepwise or one-pot reactions, where specific conditions tailor the silicon-oxygen framework and the attachment of organic substituents. For example, the regio-selective nitration of silsesquioxanes, a method to introduce nitrophenyl groups to the cage structure, showcases the controlled functionalization of these materials (Miyazato et al., 2010).
Molecular Structure Analysis
The molecular structure of these compounds is crucial for their properties and applications. X-ray diffraction analysis often reveals the configuration, confirming the expected geometry and the presence of specific functional groups. For instance, studies on related macrocyclic and cage compounds have determined crystal structures that confirm their complex, often symmetrical shapes and the positioning of substituents (Zubarev et al., 2001).
properties
IUPAC Name |
3-(3,5,7,9,11,13,15-heptacyclopentyl-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.13,9.15,15.17,13]icosan-1-yl)propyl 2-methylprop-2-enoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C42H74O14Si8/c1-34(2)42(43)44-32-17-33-57-45-58(35-18-3-4-19-35)48-61(38-24-9-10-25-38)50-59(46-57,36-20-5-6-21-36)52-63(40-28-13-14-29-40)53-60(47-57,37-22-7-8-23-37)51-62(49-58,39-26-11-12-27-39)55-64(54-61,56-63)41-30-15-16-31-41/h35-41H,1,3-33H2,2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIZBSFLIUVZJIU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(=O)OCCC[Si]12O[Si]3(O[Si]4(O[Si](O1)(O[Si]5(O[Si](O2)(O[Si](O3)(O[Si](O4)(O5)C6CCCC6)C7CCCC7)C8CCCC8)C9CCCC9)C1CCCC1)C1CCCC1)C1CCCC1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H74O14Si8 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1027.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,5,7,9,11,13,15-Heptacyclopentyl-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.13,9.15,15.17,13]icosan-1-yl)propyl 2-methylprop-2-enoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.